Cas no 115204-67-6 (9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-(2-naphthalenylmethyl)-)

• Product Name: 9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-(2-naphthalenylmethyl)-
• CAS No: 115204-67-6
• MF: C₁₈H₁₆ClN₅
• MW: 337.806141853333
• CID: 173356
• PubChem ID: 3010193
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-(2-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-N,N-dimethyl-9-(2-naphthalenylmethyl)-
• 2-chloro-N,N-dimethyl-9-(naphthalen-2-ylmethyl)purin-6-amine
• 115204-67-6
• DTXSID00151001
• 2-chloro-N,N-dimethyl-9-[(naphthalen-2-yl)methyl]-9H-purin-6-amine
• 2-chloro-N,N-dimethyl-9-(2-naphthylmethyl)purin-6-amine
• CHEMBL303368
• 2-Chloro-N,N-dimethyl-9-(naphthalen-2-ylmethyl)-9H-purin-6-amine
• 9H-Purin-6-amine, 2-chloro-N,N-dimethyl-9-(2-naphthalenylmethyl)-

• Inchi： 1S/C18H16ClN5/c1-23(2)16-15-17(22-18(19)21-16)24(11-20-15)10-12-7-8-13-5-3-4-6-14(13)9-12/h3-9,11H,10H2,1-2H3
• InChI Key： JGBMKGWTRWWYDD-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC2C=CC=CC=2C=1)N(C)C

Computed Properties

• Exact Mass: 337.10968
• Monoisotopic Mass: 337.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 533.6°C at 760 mmHg
• Flash Point: 276.5°C
• Refractive Index: 1.694
• PSA: 46.84